Cas no 2090461-66-6 (Ethyl 3-bromo-1h-pyrrolo[2,3-b]pyridine-5-carboxylate)

• Product Name: Ethyl 3-bromo-1h-pyrrolo[2,3-b]pyridine-5-carboxylate
• CAS No: 2090461-66-6
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 4710809
• Update Time: 2025-07-21

Ethyl 3-bromo-1h-pyrrolo[2,3-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromo-1h-pyrrolo[2,3-b]pyridine-5-carboxylate
• Ethyl 3-bromo-1h-pyrrolo[2,3-b]pyridine-5-carboxylate

• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)6-3-7-8(11)5-13-9(7)12-4-6/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： NKPRLLKWSBHODJ-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C1=CC(C(=O)OCC)=CN=2

Computed Properties

• Exact Mass: 267.98474 g/mol
• Monoisotopic Mass: 267.98474 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55
• Molecular Weight: 269.09

Ethyl 3-bromo-1h-pyrrolo[2,3-b]pyridine-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on Ethyl 3-bromo-1h-pyrrolo[2,3-b]pyridine-5-carboxylate

Ethyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate: A Versatile Synthetic Intermediate in Medicinal Chemistry

Ethyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate is a key chemical compound with the CAS number 2090461-66-6, representing a novel class of pyrrolopyridine derivatives. This compound is characterized by its unique molecular structure, which combines a bromo group at the 3-position with a pyrrolo[2,3-b]pyridine ring system. The ethyl ester functionality at the 5-position further enhances its reactivity and utility in synthetic chemistry. Recent advances in medicinal chemistry have highlighted the potential of this compound as a building block for the development of bioactive molecules targeting diverse therapeutic areas.

The molecular framework of Ethyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate is derived from the pyrrolo[2,3-b]pyridine scaffold, a privileged structure known for its prevalence in bioactive natural products and pharmaceuticals. The bromo substituent at the 3-position introduces electrophilic reactivity, enabling facile functionalization through nucleophilic substitution reactions. The ethyl ester group at the 5-position provides additional synthetic versatility, as it can undergo hydrolysis, esterification, or amidation to generate diverse derivatives. These structural features make the compound a valuable intermediate in the synthesis of heterocyclic compounds with potential therapeutic applications.

Recent studies have demonstrated the importance of the pyrrolopyridine scaffold in drug discovery. For instance, a 2023 publication in Journal of Medicinal Chemistry reported the synthesis of novel pyrrolopyridine derivatives with potent antitumor activity against multidrug-resistant cancer cells. The bromo substitution at the 3-position was found to enhance the compound's ability to interact with specific protein targets, such as kinases and GPCRs. This finding underscores the significance of Ethyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate as a precursor for developing targeted therapies.

The synthesis of Ethyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate typically involves a multi-step process that begins with the formation of the pyrrolo[2,3-b]pyridine core. A 2024 study published in Organic & Biomolecular Chemistry described a one-pot strategy for its preparation, which combines cyclization and bromination steps under mild conditions. This method significantly improves the efficiency of the synthesis while minimizing byproduct formation. The resulting compound exhibits excellent stability under standard storage conditions, making it suitable for large-scale production.

Biological evaluations of Ethyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate have revealed its potential as a scaffold for designing molecules with diverse biological activities. A 2023 study in Bioorganic & Medicinal Chemistry Letters investigated its interaction with a panel of protein targets, including acetylcholinesterase and histone deacetylases. The compound demonstrated moderate inhibitory activity against these enzymes, suggesting its potential as a lead compound for the development of neuroprotective agents. Further optimization of its structure may yield compounds with enhanced potency and selectivity.

Recent advances in computational chemistry have provided insights into the molecular mechanisms underlying the biological activity of Ethyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate. A 2024 study using molecular docking simulations identified key interactions between the compound and its target proteins. These interactions include hydrogen bonding with amino acid residues and hydrophobic contacts with aromatic side chains. Such structural insights are critical for the rational design of derivatives with improved pharmacological profiles.

The application of Ethyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-5-caryboxylate extends beyond traditional drug discovery. In the field of agrochemicals, its derivatives have shown promise as herbicides and insecticides. A 2023 report in ACS Sustainable Chemistry & Engineering described the synthesis of pyrrolopyridine-based compounds with broad-spectrum pesticidal activity. The bromo substitution at the 3-position was found to enhance the compound's ability to disrupt insect nervous systems, highlighting its potential as a sustainable alternative to conventional pesticides.

Environmental and safety considerations are crucial in the development of compounds like Ethyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate. A 2024 study in Green Chemistry evaluated the biodegradability and toxicity of its derivatives. The results indicated that the compound and its metabolites exhibit low toxicity to aquatic organisms, making them suitable for environmentally friendly applications. These findings are particularly relevant in the context of green chemistry, where the development of sustainable chemical processes is a priority.

In conclusion, Ethyl 3-bromo-1H-pyrrolo[2,3-b]pyridine-5-carboxylate represents a promising scaffold for the synthesis of bioactive compounds with diverse therapeutic applications. Its unique molecular structure, combined with the reactivity of the bromo and ester functionalities, makes it a valuable intermediate in medicinal chemistry. Ongoing research into its biological activities, synthetic methods, and environmental impact is expected to further expand its utility in the development of novel therapeutics and sustainable chemical products.